Cas no 93435-58-6 (Ethanone, 2-(3,4-dimethoxyphenyl)-1-(2,3,4-trihydroxyphenyl)-)

Ethanone, 2-(3,4-dimethoxyphenyl)-1-(2,3,4-trihydroxyphenyl)- structure
93435-58-6 structure
Product Name:Ethanone, 2-(3,4-dimethoxyphenyl)-1-(2,3,4-trihydroxyphenyl)-
CAS No:93435-58-6
MF:C16H16O6
MW:304.294645309448
CID:2817000
PubChem ID:13939416
Update Time:2024-03-01

Ethanone, 2-(3,4-dimethoxyphenyl)-1-(2,3,4-trihydroxyphenyl)- Chemical and Physical Properties

Names and Identifiers

    • Ethanone, 2-(3,4-dimethoxyphenyl)-1-(2,3,4-trihydroxyphenyl)-
    • BDBM50295966
    • 2,3,4-Trihydroxy-3'',4''-dimethoxydeoxybenzoin
    • 2-(3,4-dimethoxyphenyl)-1-(2,3,4-trihydroxyphenyl)ethanone
    • 2-(3,4-Dimethoxyphenyl)-1-(2,3,4-trihydroxyphenyl)ethan-1-one
    • Inchi: 1S/C16H16O6/c1-21-13-6-3-9(8-14(13)22-2)7-12(18)10-4-5-11(17)16(20)15(10)19/h3-6,8,17,19-20H,7H2,1-2H3
    • InChI Key: ZINQWXFFXBTZOW-UHFFFAOYSA-N
    • SMILES: O(C)C1=C(C=CC(=C1)CC(C1C=CC(=C(C=1O)O)O)=O)OC

Computed Properties

  • Exact Mass: 304.09468823g/mol
  • Monoisotopic Mass: 304.09468823g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 5
  • Complexity: 374
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.6
  • Topological Polar Surface Area: 96.2
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